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Compound of Interest

Compound Name: Gatratet

CAS No.: 2283-80-9

Cat. No.: B1674639

Get Quote

Executive Safety Summary
Gatratet (1,1,3,3-Tetramethylguanidine) is not a benign buffer; it is a volatile, flammable

superbase. In synthesis, it is often preferred over DBU or TEA for its non-nucleophilic

properties, but it carries a higher risk profile regarding tissue damage.

Primary Hazard:Corrosive. Causes immediate, severe skin burns and eye damage

(Category 1B).

Secondary Hazard:Flammable Liquid. Flash point is approx. 50°C (122°F). Vapors can form

explosive mixtures.

Sensory Warning: Strong, ammoniacal odor. Olfactory fatigue can occur; do not rely on smell

to detect leaks.

Critical Verification Step
Before breaking the seal, verify the identity of your lot:
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Trade Name: Gatratet

Chemical Name: 1,1,3,3-Tetramethylguanidine

CAS Number: [2283-80-9][1]

Appearance: Colorless to light yellow liquid.

Personal Protective Equipment (PPE) Matrix
Standard nitrile exam gloves are insufficient for prolonged contact with strong organic bases

like Gatratet. The following matrix synthesizes breakthrough time data with practical lab

ergonomics.
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Protection Zone Recommended Equipment Technical Rationale

Hand (Primary)

Double-gloving:Inner: Nitrile (4

mil)Outer: Nitrile (Minimum 5-8

mil) or Laminate (Silver Shield)

TMG is a small molecule

amine that can permeate thin

nitrile. Double gloving provides

a "sacrificial" outer layer.

Immediate removal upon

splash is mandatory.

Hand (Spill/Bulk) Butyl Rubber or Viton

For handling volumes >500mL

or cleaning spills. Nitrile

degrades rapidly under

saturation conditions.

Eye & Face
Chemical Splash Goggles +

Face Shield

Safety glasses are strictly

prohibited for pouring

operations. TMG is caustic; a

splash to the eye can cause

permanent corneal opacity

within seconds.

Respiratory Fume Hood (Required)

Handle only in a certified fume

hood. If hood is unavailable

(emergency only), use a full-

face respirator with Organic

Vapor/Ammonia/Methylamine

(OV/AM) cartridges.

Body
Lab Coat (Poly/Cotton) +

Chemical Apron

Standard lab coats are porous.

An impervious apron

(rubberized or Tyvek) prevents

soak-through to the chest/lap

area during bench work.

Operational Workflow: The "Closed-Loop" Approach
To minimize exposure, we utilize a "Closed-Loop" handling philosophy. This prevents open-air

exposure of the liquid, reducing vapor generation and splash risk.
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Phase 1: Preparation & Engineering Controls
Ventilation Check: Ensure fume hood face velocity is >100 fpm.

Ignition Sources: Remove all heat sources. TMG is flammable.[2]

Quench Station: Prepare a beaker of dilute acetic acid (5%) or citric acid nearby. This acts as

an immediate neutralizer for minor surface wipes (do not use on skin).

Phase 2: Dispensing & Transfer
Syringe Transfer (Preferred): For volumes <20mL, use a glass syringe with a long needle.

Technique: Insert needle through a septum. Avoid pouring.

Cannula Transfer: For volumes >50mL, use positive pressure transfer (nitrogen/argon) to

move liquid from the reagent bottle to the reaction vessel.

Why? Pouring generates static and vapors. Cannulation is a self-contained system.

Phase 3: Reaction & Quenching
Exotherm Warning: Gatratet releases significant heat when neutralized with acids.

Protocol: Add acid slowly to the Gatratet solution at 0°C. Never add Gatratet rapidly to a hot

acidic solution.

Visualization: Safe Handling Logic
The following diagram illustrates the decision logic for handling Gatratet, emphasizing the

"Stop-Check" points that prevent accidents.
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START: Reagent Retrieval

Verify CAS: 2283-80-9

PPE Check:
Face Shield + Double Nitrile

Confirmed

STOP: Consult Safety Officer

Mismatch

Fume Hood Functional?

Select Transfer Method

Yes No

< 20mL: Glass Syringe > 20mL: Cannula/Pump

Perform Reaction

Disposal: Basic Waste Stream

Click to download full resolution via product page

Caption: Decision logic for the safe retrieval, verification, and transfer of Gatratet (TMG).
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Emergency Response Protocols
In the event of containment breach, immediate action is required.[1][3][4][5] TMG is not just an

irritant; it is destructive to tissue.

Scenario A: Skin Exposure[1][6]
Immediate Action: Move to the safety shower/sink immediately. Do not wipe the skin (this

drives the chemical deeper).

Flush: Rinse with tepid water for minimum 15 minutes.

Neutralization: Do NOT apply vinegar or acid to the skin. The heat of neutralization can

cause thermal burns on top of chemical burns. Use water only.

Scenario B: Eye Exposure
Time Critical: You have <10 seconds to prevent permanent damage.

Flush: Hold eyelids open and flush at the eyewash station for 15 minutes.

Medical: Seek emergency ophthalmological care immediately.

Scenario C: Spills (>50mL)
Evacuate: Clear the immediate area. TMG vapors are irritating.[2]

PPE Upgrade: Don a full-face respirator and butyl rubber gloves.

Absorb: Use a non-combustible absorbent (vermiculite or clay). Do not use paper towels (fire

risk due to heat of absorption).

Disposal: Collect in a container marked "Corrosive/Flammable Debris."

Disposal & Waste Management
Never pour Gatratet down the drain. It is ecotoxic and will damage plumbing PVC/metal.

Waste Stream: Segregate into Basic (Alkaline) Organic Waste.
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Compatibility: Do not mix with Oxidizers (Peroxides, Nitric Acid) or Strong Acids in the waste

container. This can lead to pressurization or explosion.

Labeling: Clearly mark the tag with "Tetramethylguanidine - Corrosive/Flammable".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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